5-(4-methoxyphenyl)-2,3-dimethyl-7H-furo[3,2-g]chromen-7-one

Specification

• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-2,3-dimethylfuro[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C20H16O4/c1-11-12(2)23-18-10-19-17(8-15(11)18)16(9-20(21)24-19)13-4-6-14(22-3)7-5-13/h4-10H,1-3H3
• Standard InChI Key: GOPSJQKWHHRHKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC3=C(C=C12)C(=CC(=O)O3)C4=CC=C(C=C4)OC)C

Introduction

5-(4-methoxyphenyl)-2,3-dimethyl-7H-furo[3,2-g]chromen-7-one is a complex organic compound that belongs to the class of furochromenes. It is characterized by a unique molecular structure, which integrates a furochromenone core with a methoxyphenyl substituent. This compound has garnered significant interest in organic and medicinal chemistry due to its potential biological activities and applications.

Synthesis

The synthesis of 5-(4-methoxyphenyl)-2,3-dimethyl-7H-furo[3,2-g]chromen-7-one typically involves multicomponent reactions. Optimizing reaction conditions such as temperature and solvent choice can significantly improve the efficiency of the synthesis process.

Biological Activities

Research indicates that this compound exhibits various biological activities, including potential anti-inflammatory, antioxidant, and anticancer properties. The mechanism of action may involve the modulation of specific enzymes or receptors associated with disease pathways.

Biological Activity	Potential Mechanism
Anti-inflammatory	Inhibition of enzymes involved in inflammatory responses
Antioxidant	Neutralization of free radicals
Anticancer	Inhibition of enzymes involved in cancer cell proliferation

Applications and Future Research Directions

The unique properties of 5-(4-methoxyphenyl)-2,3-dimethyl-7H-furo[3,2-g]chromen-7-one make it suitable for various applications in medicinal chemistry. Interaction studies involving this compound focus on its binding affinity to various biological targets, utilizing techniques such as NMR spectroscopy and high-resolution mass spectrometry.

Comparison with Similar Compounds

Several compounds share structural similarities with 5-(4-methoxyphenyl)-2,3-dimethyl-7H-furo[3,2-g]chromen-7-one, such as other furochromene derivatives. The uniqueness of this compound lies in its specific arrangement of functional groups and fused ring systems, which enhance its potential biological activity compared to similar compounds.

Compound	Structural Features	Biological Activities
5-(4-methoxyphenyl)-2,3-dimethyl-7H-furo[3,2-g]chromen-7-one	Furochromenone core with methoxyphenyl substituent	Anti-inflammatory, antioxidant, anticancer
5-(4-methoxyphenyl)-9-methyl-3-phenyl-7H-furo[3,2-g]chromen-7-one	Additional phenyl group at the 3-position	Potential therapeutic applications